Cas no 10546-63-1 (BENZENAMINE, 2,6-DIBROMO-4-ETHYL-)

• Product Name: BENZENAMINE, 2,6-DIBROMO-4-ETHYL-
• CAS No: 10546-63-1
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 3356675
• PubChem ID: 14043928
• Update Time: 2025-11-01

BENZENAMINE, 2,6-DIBROMO-4-ETHYL- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2,6-DIBROMO-4-ETHYL-
• 2,6-Dibromo-4-ethylaniline
• E89349
• SCHEMBL11045531
• CS-0339565
• MFCD00031418
• 10546-63-1

• MDL： MFCD00031418
• Inchi： 1S/C8H9Br2N/c1-2-5-3-6(9)8(11)7(10)4-5/h3-4H,2,11H2,1H3
• InChI Key： CLDKMLUAQWPSSJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC)Br)N

Computed Properties

• Exact Mass: 278.90813g/mol
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on BENZENAMINE, 2,6-DIBROMO-4-ETHYL-

Comprehensive Guide to BENZENAMINE, 2,6-DIBROMO-4-ETHYL- (CAS No. 10546-63-1): Properties, Applications, and Market Insights

BENZENAMINE, 2,6-DIBROMO-4-ETHYL- (CAS No. 10546-63-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in various industries. This brominated aniline derivative features an ethyl group at the 4-position and bromine atoms at the 2- and 6-positions, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "2,6-Dibromo-4-ethylaniline uses" or "CAS 10546-63-1 suppliers," reflecting its growing demand in pharmaceuticals, agrochemicals, and material science.

The compound's molecular formula, C₈H₉Br₂N, and molecular weight of 278.97 g/mol contribute to its distinct physicochemical properties. With a melting point range of 85–90°C and moderate solubility in organic solvents like ethanol and dichloromethane, BENZENAMINE, 2,6-DIBROMO-4-ETHYL- is often utilized in reactions requiring selective bromination or as a building block for complex molecules. Recent trends show increased interest in "halogenated anilines in drug discovery" and "sustainable synthesis of bromo-compounds," aligning with this compound's relevance in green chemistry initiatives.

In the pharmaceutical sector, 2,6-Dibromo-4-ethylaniline serves as a precursor for active pharmaceutical ingredients (APIs) with antimicrobial or anti-inflammatory properties. Its structural features enable the development of novel drug candidates targeting resistant pathogens—a critical focus area given the global rise in antibiotic resistance. Analytical laboratories also employ this compound as a reference standard, particularly in HPLC and GC-MS methods, as evidenced by searches for "CAS 10546-63-1 analytical standards."

The agrochemical industry leverages BENZENAMINE, 2,6-DIBROMO-4-ETHYL- in synthesizing crop protection agents. Its bromine atoms enhance the bioactivity of resulting molecules, addressing farmer demands for more effective pest control solutions. This application has gained attention amid discussions about "next-generation agrochemical intermediates" and "eco-friendly halogenated compounds." Manufacturers are exploring solvent-free synthesis routes to improve the sustainability profile of such derivatives.

Material scientists value CAS 10546-63-1 for developing advanced polymers and liquid crystals. The compound's ability to modify electronic properties makes it suitable for creating conductive polymers used in organic electronics—a field experiencing rapid growth due to interest in flexible displays and wearable technology. Searches for "brominated anilines in OLED materials" highlight this connection to cutting-edge applications.

From a regulatory standpoint, proper handling of 2,6-Dibromo-4-ethylaniline requires standard laboratory safety measures. While not classified as hazardous under normal conditions, users should consult SDS documentation and employ appropriate personal protective equipment. The compound's stability and non-reactive nature under ambient conditions contribute to its widespread adoption, with suppliers offering technical and high-purity grades to meet diverse requirements.

The global market for BENZENAMINE, 2,6-DIBROMO-4-ETHYL- shows steady growth, driven by expanding applications in Asia-Pacific pharmaceutical hubs and European specialty chemical markets. Industry reports tracking "brominated aromatic amines market trends" indicate a compound annual growth rate (CAGR) of 5–7% through 2030. Strategic partnerships between raw material suppliers and end-users are shaping the supply chain, ensuring consistent availability of this important intermediate.

Quality control remains paramount for CAS 10546-63-1, with manufacturers implementing rigorous HPLC and NMR testing protocols. Customers increasingly request certificates of analysis (CoA) and detailed technical specifications, reflecting heightened quality expectations across chemical industries. The compound's purity (typically ≥97%) and low impurity profile make it suitable for sensitive applications where trace contaminants could compromise performance.

Emerging research explores novel derivatives of 2,6-Dibromo-4-ethylaniline for catalytic applications and energy storage systems. These developments align with broader scientific inquiries into "functionalized anilines for renewable energy" and "bromine-containing electrocatalysts." Such innovations may unlock additional value streams for this versatile compound in coming years.

For researchers considering BENZENAMINE, 2,6-DIBROMO-4-ETHYL- for their projects, understanding its structure-activity relationships is crucial. The electron-withdrawing bromine atoms and electron-donating ethyl group create a balanced electronic environment that facilitates diverse chemical transformations. This characteristic explains its popularity in medicinal chemistry and materials science, where fine-tuning molecular properties is essential.

Storage recommendations for CAS 10546-63-1 include keeping the compound in tightly sealed containers under inert atmosphere at room temperature. These precautions maintain stability over extended periods, as confirmed by accelerated aging studies. Proper storage becomes particularly important for users purchasing bulk quantities or maintaining inventory for ongoing research programs.

In summary, BENZENAMINE, 2,6-DIBROMO-4-ETHYL- represents a strategically important chemical building block with expanding applications across multiple high-tech industries. Its combination of synthetic utility, stability, and derivatization potential ensures continued relevance in both academic and industrial settings. As innovation drives demand for specialized intermediates, this compound's market position appears secure, supported by its proven performance in challenging applications.